methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate
Overview
Description
Methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate (MMPTC) is a synthetic organic compound that is used in a variety of scientific research applications. It is a member of the thiazole family and is composed of a piperidine ring and a thiazole ring connected by a methyl group. MMPTC has been studied extensively in the fields of organic chemistry and biochemistry due to its unique properties and potential applications.
Mechanism of Action
Methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate is an inhibitor of enzymes and is believed to act by binding to the active site of the enzyme and blocking its activity. This inhibition can be reversed by the addition of a competitive inhibitor or a substrate, which can then bind to the active site of the enzyme and restore its activity.
Biochemical and Physiological Effects
methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of enzymes such as acetylcholinesterase and cytochrome P450. It has also been shown to modulate the expression of genes involved in the regulation of cell growth and differentiation. In addition, methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate has been shown to have an anti-inflammatory effect and may also have a role in the regulation of the immune system.
Advantages and Limitations for Lab Experiments
Methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain and can be synthesized in a variety of ways. It is also relatively stable and has a low toxicity. However, methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate has several limitations for use in laboratory experiments. It is not soluble in water and must be dissolved in a suitable solvent before it can be used. In addition, it can be difficult to accurately measure the concentration of methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate in a solution and the results of experiments can be affected by the presence of other compounds in the solution.
Future Directions
Methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate has potential applications in a variety of fields. It could be used to develop new drugs, to study the effects of compounds on gene expression, and to identify potential biomarkers. In addition, it could be used to study the mechanism of action of drugs, to identify potential drug targets, and to study the effects of compounds on enzyme activities. Finally, methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate could be used to develop novel compounds and to study the biochemical and physiological effects of compounds.
Synthesis Methods
Methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate can be synthesized in two different ways. The first method is a multi-step reaction that involves the condensation of piperidine and thiazole with formaldehyde in the presence of an acid catalyst. This reaction yields methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate as a white solid. The second synthesis method involves the reaction of piperidine and thiazole with methyl acrylate in the presence of a base catalyst. This reaction yields methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate as a yellow solid. Both methods have been used successfully to produce methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate in laboratory settings.
Scientific Research Applications
Methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate has a wide range of potential applications in scientific research. It has been used to study the effects of compounds on enzyme activities, to identify potential drug targets, and to study the mechanism of action of drugs. It has also been used to study the effects of compounds on gene expression and to identify potential biomarkers. In addition, methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate has been used in the development of new drugs and in the synthesis of novel compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate involves the reaction of 4-piperidone with methyl 2-bromoacetoacetate to form the intermediate, which is then reacted with thioamide to form the final product.", "Starting Materials": [ "4-piperidone", "methyl 2-bromoacetoacetate", "thioamide" ], "Reaction": [ "Step 1: 4-piperidone is reacted with methyl 2-bromoacetoacetate in the presence of a base such as potassium carbonate to form the intermediate.", "Step 2: The intermediate is then reacted with thioamide in the presence of a base such as sodium hydride to form the final product, methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate." ] } | |
CAS RN |
1545702-42-8 |
Product Name |
methyl 5-methyl-2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate |
Molecular Formula |
C11H16N2O2S |
Molecular Weight |
240.3 |
Purity |
95 |
Origin of Product |
United States |
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